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Compound of Interest

Compound Name: 6-Methyitridecanoyl-CoA

Cat. No.: B15550142

Disclaimer: Specific experimental data for 6-Methyltridecanoyl-CoA is limited in publicly
available scientific literature. This guide provides a comprehensive overview based on the
known properties and biological activities of closely related methyl-branched long-chain acyl-
CoA molecules, such as other isomers of methyltridecanoyl-CoA and the broader class of
branched-chain fatty acyl-CoAs. The information presented herein is intended for research and
drug development professionals and should be used as a foundational resource.

Introduction

Methyl-branched chain fatty acids (BCFAs) and their activated coenzyme A (CoA) esters are
important metabolic intermediates found in various organisms, from bacteria to mammals.
These molecules play crucial roles in lipid metabolism, membrane fluidity, and cellular
signaling. 6-Methyltridecanoyl-CoA, a derivative of tridecanoic acid with a methyl group at the
C6 position, belongs to this class of molecules. While specific research on the 6-methyl isomer
Is scarce, its chemical properties and biological functions can be largely inferred from our
understanding of other methyl-branched acyl-CoAs. This guide will synthesize the available
information to provide a detailed technical overview of its structure, properties, and potential
biological significance.

Chemical Structure and Properties

The fundamental structure of 6-Methyltridecanoyl-CoA consists of a thirteen-carbon fatty acyl
chain with a methyl group at the sixth carbon, linked to a coenzyme A molecule via a thioester
bond.
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A structurally similar compound, 12-Methyltridecanoyl-CoA, has a reported molecular formula
of C35H62N7017P3S and a molecular weight of 977.89 g/mol .[1] It is anticipated that 6-
Methyltridecanoyl-CoA would share these same values. The properties of the unesterified
fatty acid, tridecanoic acid, are also provided for reference.

Table 1: Physicochemical Properties of Tridecanoyl-CoA and Related Molecules

Property Value Source

Tridecanoyl-CoA

Molecular Formula C34H60N7017P3S PubChem
Molecular Weight 963.9 g/mol PubChem
Physical Description Solid Human Metabolome Database

12-Methyltridecanoyl-CoA

Molecular Formula C35H62N7017P3S MedchemExpress

Molecular Weight 977.89 g/mol MedchemExpress

Biological Significance and Signaling Pathways

Branched-chain fatty acids are integral components of cellular lipids and are involved in various
metabolic pathways. The introduction of a methyl group along the acyl chain can significantly
impact the molecule's physical properties, such as its melting point and viscosity, which in turn
affects membrane fluidity.[2]

Biosynthesis of Branched-Chain Fatty Acyl-CoAs

The synthesis of methyl-branched fatty acids is primarily carried out by fatty acid synthase
(FASN). While FASN typically utilizes malonyl-CoA to extend the growing fatty acyl chain, it can
also incorporate methylmalonyl-CoA, leading to the formation of a methyl branch.[2][3] The
initial primers for the synthesis of BCFAs are often derived from the catabolism of branched-
chain amino acids like valine, leucine, and isoleucine, which are first converted to their
corresponding branched-chain a-keto acids.[4][5] A key enzyme in this process is branched-
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chain a-keto acid decarboxylase (BCKA), which is essential for the synthesis of these primers.
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Biosynthesis of Methyl-Branched Fatty Acyl-CoA.

Metabolism of Branched-Chain Fatty Acyl-CoAs

The catabolism of branched-chain fatty acyl-CoAs occurs within the mitochondria and involves
a family of enzymes known as acyl-CoA dehydrogenases. Specifically, short/branched-chain
acyl-CoA dehydrogenase (ACADSB) is responsible for the dehydrogenation of these
molecules.[7][8] Deficiencies in these enzymes can lead to the accumulation of specific acyl-
carnitines, which are diagnostic markers for certain metabolic disorders.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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